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5-Cyano-4-[(E)-2-(2,4-dichlorophenyl)ethenyl]-1-(3,4-dimethylphenyl)-6-oxopyridazine-3-carboxylic acid 5-Cyano-4-[(E)-2-(2,4-dichlorophenyl)ethenyl]-1-(3,4-dimethylphenyl)-6-oxopyridazine-3-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 1035452-13-1
VCID: VC0425006
InChI: InChI=1S/C22H15Cl2N3O3/c1-12-3-7-16(9-13(12)2)27-21(28)18(11-25)17(20(26-27)22(29)30)8-5-14-4-6-15(23)10-19(14)24/h3-10H,1-2H3,(H,29,30)/b8-5+
SMILES: CC1=C(C=C(C=C1)N2C(=O)C(=C(C(=N2)C(=O)O)C=CC3=C(C=C(C=C3)Cl)Cl)C#N)C
Molecular Formula: C22H15Cl2N3O3
Molecular Weight: 440.3g/mol

5-Cyano-4-[(E)-2-(2,4-dichlorophenyl)ethenyl]-1-(3,4-dimethylphenyl)-6-oxopyridazine-3-carboxylic acid

CAS No.: 1035452-13-1

Main Products

VCID: VC0425006

Molecular Formula: C22H15Cl2N3O3

Molecular Weight: 440.3g/mol

5-Cyano-4-[(E)-2-(2,4-dichlorophenyl)ethenyl]-1-(3,4-dimethylphenyl)-6-oxopyridazine-3-carboxylic acid - 1035452-13-1

CAS No. 1035452-13-1
Product Name 5-Cyano-4-[(E)-2-(2,4-dichlorophenyl)ethenyl]-1-(3,4-dimethylphenyl)-6-oxopyridazine-3-carboxylic acid
Molecular Formula C22H15Cl2N3O3
Molecular Weight 440.3g/mol
IUPAC Name 5-cyano-4-[(E)-2-(2,4-dichlorophenyl)ethenyl]-1-(3,4-dimethylphenyl)-6-oxopyridazine-3-carboxylic acid
Standard InChI InChI=1S/C22H15Cl2N3O3/c1-12-3-7-16(9-13(12)2)27-21(28)18(11-25)17(20(26-27)22(29)30)8-5-14-4-6-15(23)10-19(14)24/h3-10H,1-2H3,(H,29,30)/b8-5+
Standard InChIKey DOBHQQMGJVDBDX-VMPITWQZSA-N
Isomeric SMILES CC1=C(C=C(C=C1)N2C(=O)C(=C(C(=N2)C(=O)O)/C=C/C3=C(C=C(C=C3)Cl)Cl)C#N)C
SMILES CC1=C(C=C(C=C1)N2C(=O)C(=C(C(=N2)C(=O)O)C=CC3=C(C=C(C=C3)Cl)Cl)C#N)C
Canonical SMILES CC1=C(C=C(C=C1)N2C(=O)C(=C(C(=N2)C(=O)O)C=CC3=C(C=C(C=C3)Cl)Cl)C#N)C
PubChem Compound 1005489
Last Modified Nov 11 2021
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